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Compound of Interest

Compound Name: Disulergine

Cat. No.: B1670776 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides a comprehensive guide for the proper disposal of Disulergine, a

dopamine agonist of the ergoline family. Given the absence of specific disposal information for

Disulergine, and recognizing its potent biological activity, it is imperative to manage all

Disulergine waste as hazardous chemical waste. These procedures are designed for

researchers, scientists, and drug development professionals to ensure the safe and compliant

disposal of Disulergine and associated materials, thereby protecting personnel and the

environment.

I. Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is crucial to wear appropriate Personal

Protective Equipment (PPE). All handling of solid Disulergine and concentrated solutions

should be conducted in a designated area, such as a chemical fume hood, to minimize

inhalation exposure.

Mandatory Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes.
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II. Summary of Chemical Data
The following table summarizes key data for Disulergine for quick reference.

Property Data

CAS Number 59032-40-5

Molecular Formula C₁₇H₂₄N₄O₂S

Molecular Weight 348.47 g/mol

Synonyms Sulergine, CH 29-717

III. Step-by-Step Disposal Protocols
All Disulergine waste, including the pure compound, solutions, and contaminated materials,

must be treated as hazardous waste.

Protocol 1: Disposal of Unused or Expired Solid Disulergine

Containment: Keep the solid Disulergine in its original, labeled container whenever

possible. If the original container is compromised, transfer the material to a new, compatible,

and clearly labeled container suitable for solid hazardous waste.

Labeling: The container must be prominently labeled as "Hazardous Waste" and include the

chemical name "Disulergine."

Storage: Store the sealed container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Pickup: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) department.

Protocol 2: Disposal of Disulergine Solutions

Collection: Collect all aqueous and solvent-based solutions containing Disulergine in a

dedicated, leak-proof, and shatter-resistant container with a secure screw-on cap.
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Labeling: Affix a "Hazardous Waste" label to the container. List all chemical constituents,

including solvents and their approximate concentrations.

Storage: Keep the waste container tightly closed and store it in a designated hazardous

waste area within secondary containment to prevent spills.

Pickup: Schedule a pickup with your institution's EHS department once the container is full or

reaches its designated storage time limit.

Protocol 3: Disposal of Contaminated Labware and PPE

Collection: Place all disposable items contaminated with Disulergine, such as pipette tips,

gloves, weigh paper, and absorbent pads, into a dedicated hazardous waste bag or

container.

Labeling: Clearly label the container as "Hazardous Waste - Disulergine Contaminated

Debris."

Storage: Store the sealed container in the designated hazardous waste accumulation area.

Pickup: Arrange for disposal through your EHS department.

Protocol 4: Decontamination of Empty Disulergine Containers

Triple Rinsing: To render an empty container non-hazardous, it must be triple-rinsed.

First Rinse: Use a small amount of a suitable solvent (e.g., ethanol or acetone) to rinse the

interior of the container thoroughly. Collect this rinsate as hazardous liquid waste.

Second and Third Rinses: Repeat the rinsing process two more times, collecting the

rinsate in the same hazardous waste container.

Final Disposal: After triple-rinsing and allowing the container to air dry in a well-ventilated

area (such as a fume hood), deface or remove the original label. The clean, empty container

can then be disposed of in the regular laboratory trash or recycling, in accordance with your

institution's policies.
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IV. Experimental Workflow and Disposal Pathway
The following diagram illustrates the logical workflow for the proper handling and disposal of

Disulergine waste in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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